Cas no 431933-50-5 (2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 431933-50-5
• MF: C₁₈H₁₄INO₄S
• MW: 467.277535915375
• CID: 6008896
• PubChem ID: 2911179
• Update Time: 2025-06-10

2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• 2-((1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• Benzoic acid, 2-[[1-(4-iodo-2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-
• AKOS002312159
• AB00116864-01
• F1199-0098
• 2-{[1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid
• Oprea1_511496
• AKOS016318646
• 2-[1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• 431933-50-5

• Inchi： 1S/C18H14INO4S/c1-10-8-11(19)6-7-13(10)20-16(21)9-15(17(20)22)25-14-5-3-2-4-12(14)18(23)24/h2-8,15H,9H2,1H3,(H,23,24)
• InChI Key： CMSXVEDJDZCPSR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(I)C=C2C)C1=O

Computed Properties

• Exact Mass: 466.96883g/mol
• Monoisotopic Mass: 466.96883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 675.8±55.0 °C(Predicted)
• pka: 3.39±0.36(Predicted)

Additional information on 2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Comprehensive Overview of 2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 431933-50-5)

2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 431933-50-5) is a specialized organic compound with a unique structural framework, combining a pyrrolidin-2,5-dione core with a benzoic acid moiety. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its relevance in enzyme inhibition studies. Its molecular architecture, featuring an iodo-substituted aromatic ring and a thioether linkage, makes it a versatile candidate for targeted therapeutic applications.

In recent years, the demand for highly functionalized heterocyclic compounds like 2-{1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid has surged, driven by advancements in precision medicine and small-molecule drug development. Researchers are particularly interested in its potential role as a scaffold for kinase inhibitors or modulators of protein-protein interactions. The presence of the iodine atom also opens avenues for radiolabeling, a technique widely used in molecular imaging and diagnostic applications.

The synthesis of CAS No. 431933-50-5 typically involves multi-step organic reactions, including N-alkylation, thioether formation, and carboxylic acid functionalization. Its purity and stability are critical for research applications, necessitating advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry for characterization. The compound’s solubility profile (e.g., in DMSO or methanol) and storage conditions (often at -20°C under inert atmosphere) are frequently discussed in scientific forums, reflecting user concerns about compound handling and long-term stability.

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In summary, CAS No. 431933-50-5 represents a compelling case study in modern medicinal chemistry, bridging synthetic innovation with therapeutic potential. Its multifaceted properties continue to inspire research across disciplines, from chemical biology to material science, making it a compound of enduring scientific and commercial value.